Cas no 7665-99-8 (Guanosine 3',5'-Cyclic Monophosphate)

• Product Name: Guanosine 3',5'-Cyclic Monophosphate
• CAS No: 7665-99-8
• MF: C₁₀H₁₂N₅O₇P
• MW: 345.205342292786
• MDL: MFCD00070129
• CID: 86018
• PubChem ID: 24895309
• Update Time: 2025-06-12

Guanosine 3',5'-Cyclic Monophosphate Chemical and Physical Properties

Names and Identifiers

• cGMP
• Caged cGMP
• Guanosine 3',5'-cyclophosphate
• cyclicgmp
• 3',5'-CGMP
• 3:5-CGMP
• GUANOSINE 3':5'-CYCLIC MONOPHOSPHATE
• GUANOSINE-3',5'-CYCLIC-MONOPHOSPHORIC ACID
• GUANOSINE-3':5'-CYCLIC MONOPHOSPHORIC ACID
• CGMP, GUANOSINE-3',5'-CYCLIC MONOPHOSPHATE
• Guanosine 3',5'-cyclic monophosphate
• Guanosine 3′,5′-cyclic monophosphate
• 2-amino-9-(2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl)-3,9-dihydro-6H-purin-6-one
• 2-amino-9-[(4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxa
• cyclic GMP
• DB02315
• MFCD00070129
• 2-amino-9-[(1S,6R,8R,9R)-3,9-dihydroxy-3-oxo-2,4,7-trioxa-3$l^{5}-phosphabicyclo[4.3.0]nonan-8-yl]-3H-purin-6-one
• 35G
• Guanosine-3',5'-cyclic monophosphate
• guanosine-cyclic-phosphoric-acid
• 3',5'-GMP
• UNII-H2D2X058MU
• AS-60024
• 3',5'-guanosine monophosphate
• GUANOSINE-3',5'-MONOPHOSPHATE
• Cyclic guanosine monophosphate
• Guanosine cyclic monophosphate
• GTPL2347
• CYCLIC GMP [MI]
• 6H-purin-6-one, 2-amino-3,9-dihydro-9-[(4aR,6R,7R,7aS)-tetrahydro-2,7-dihydroxy-2-oxido-4H-furo[3,2-d]-1,3,2-dioxaphosphorin-6-yl]-
• 9-[(4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxo-hexahydro-1,3,5,2$l^{5}-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-2-amino-6,9-dihydro-1H-purin-6-one
• H2D2X058MU
• C-GMP
• Guanosine, cyclic 3',5'-(hydrogen phosphate)
• CMC_11906
• CHEBI:16356
• 3',5'-cyclic GMP
• Epitope ID:149170
• 9-[(4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxo-hexahydro-1,3,5,2$l^{5}-furo[3,2-d][1,3,2$l^{5}]dioxaphosphinin-6-yl]-2-amino-6,9-dihydro-1H-purin-6-one
• ZOOGRGPOEVQQDX-UUOKFMHZSA-N
• Guanosine-3',5'-cyclic-monophosphate
• 7665-99-8
• Cyclic guanosine 3',5'-monophosphate
• guanosine 3',5'-cyclic-monophosphate
• EINECS 231-641-6
• Guanosine 3',5'-phosphate (cyclic)
• GMP, Cyclic
• guanosine cyclic-monophosphate
• 2-amino-9-[(4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-1,9-dihydro-6H-purin-6-one
• 9-[(4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxo-hexahydro-2??-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-2-amino-6,9-dihydro-1H-purin-6-one
• Guanosine 3',5'-phosphate
• SCHEMBL738
• 2-Amino-9-((4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl)-1,9-dihydro-6H-purin-6-one
• cyclic 3',5'-guanosine monophosphate
• Cyclic 3',5'-guanylic acid
• CHEMBL395336
• NS00045530
• GUANOSINE-3 ,5 -MONOPHOSPHATE
• 4H-Furo[3,2-d]-1,3,2-dioxaphosphorin, guanosine deriv.
• 158963B3-56F4-4A85-A160-A80E1460FB19
• SCHEMBL19222127
• 3',5'-guanosine
• CMC_11907
• Q422511
• 9-[(4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-2-amino-1H-purin-6-one
• BDBM14391
• guanosine 3',5'-(hydrogen phosphate)
• Guanosine cyclic 3',5'-(hydrogen phosphate)
• Guanosine cyclic 3',5'-monophosphate
• 2-amino-9-[(2S,4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxidotetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-1,9-dihydro-6H-purin-6-one
• Cyclic 3',5'-GMP
• cyclic-GMP
• DTXSID8040646
• Guanosine 3',5'-monophosphate
• C00942
• guanosine 3',5'-cyclic phosphate
• AKOS016845882
• Guanosine cyclic 3',5'-phosphate
• BDBM50369127
• 3',5'-cyclic GMP anion
• G71258
• Guanosine 3 inverted exclamation marka,5 inverted exclamation marka-cyclic monophosphate
• 231-641-6
• D-Guanosine 3',5'-cyclic monophosphate
• NG03522
• Guanosine 3',5'-Cyclic Monophosphate

• MDL： MFCD00070129
• Inchi： 1S/C10H12N5O7P/c11-10-13-7-4(8(17)14-10)12-2-15(7)9-5(16)6-3(21-9)1-20-23(18,19)22-6/h2-3,5-6,9,16H,1H2,(H,18,19)(H3,11,13,14,17)/t3-,5-,6-,9-/m1/s1
• InChI Key： ZOOGRGPOEVQQDX-UUOKFMHZSA-N
• SMILES： P1(=O)(O)OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C(NC(N)=NC3=4)=O)O2)O)O1

Computed Properties

• Exact Mass: 345.04756
• Monoisotopic Mass: 345.047434
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 171
• XLogP3: -3.4

Experimental Properties

• Color/Form: White powder
• Density: 2.64
• Boiling Point: 792.7°C at 760 mmHg
• Flash Point: 433.2°C
• Refractive Index: 2.064
• Solubility: 1% sodium bicarbonate: 50 mg/mL
• PSA: 170.52
• LogP: -0.94290

Guanosine 3',5'-Cyclic Monophosphate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 22-26-36
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：36/37/38
• Safety Term：22-26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides 3',5'-cyclic purine nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Cyclic purine nucleotides 3',5'-cyclic purine nucleotides

Additional information on Guanosine 3',5'-Cyclic Monophosphate

Recent Advances in Guanosine 3',5'-Cyclic Monophosphate (cGMP) Research: Key Findings and Implications

Guanosine 3',5'-Cyclic Monophosphate (cGMP), with the CAS number 7665-99-8, is a critical secondary messenger involved in numerous physiological processes, including vasodilation, neurotransmission, and cellular proliferation. Recent studies have further elucidated its molecular mechanisms and therapeutic potential, particularly in cardiovascular diseases, neurodegenerative disorders, and cancer. This research brief synthesizes the latest findings on cGMP, focusing on its biochemical pathways, pharmacological modulation, and clinical applications.

A groundbreaking study published in Nature Chemical Biology (2023) explored the structural dynamics of cGMP-binding proteins, revealing novel allosteric sites that could be targeted for drug development. Using cryo-EM and molecular docking techniques, researchers identified how cGMP (7665-99-8) modulates the conformational changes in protein kinase G (PKG), a key effector in vascular smooth muscle relaxation. These insights pave the way for designing next-generation cGMP analogs with enhanced specificity and reduced off-target effects.

In the realm of cardiovascular therapeutics, a clinical trial reported in Circulation Research (2024) demonstrated the efficacy of cGMP-enhancing drugs in treating pulmonary arterial hypertension (PAH). The study highlighted the role of soluble guanylate cyclase (sGC) stimulators, which elevate intracellular cGMP levels, in improving hemodynamic parameters and exercise capacity. Notably, the trial emphasized the importance of biomarker-driven dosing strategies to optimize patient outcomes while minimizing adverse effects such as hypotension.

Emerging research also underscores cGMP's neuroprotective properties. A preclinical study in Cell Reports (2023) showed that cGMP analogs mitigate tau hyperphosphorylation and synaptic dysfunction in Alzheimer’s disease models. The activation of cGMP-dependent pathways, particularly through phosphodiesterase 5 (PDE5) inhibition, restored neuronal plasticity and reduced neuroinflammation. These findings suggest repurposing PDE5 inhibitors like sildenafil for neurodegenerative conditions warrants further investigation.

On the industrial front, advancements in cGMP (7665-99-8) synthesis and purification have been achieved via enzymatic cascades and flow chemistry, as detailed in ACS Catalysis (2024). These methods improve yield and scalability, addressing previous challenges in large-scale production for research and pharmaceutical use. Additionally, novel formulations of cGMP-loaded nanoparticles are being tested for targeted delivery in oncology, with early results showing promise in reducing tumor angiogenesis.

In conclusion, the multifaceted roles of Guanosine 3',5'-Cyclic Monophosphate continue to inspire innovative research across disciplines. From structural biology to translational medicine, cGMP remains a pivotal molecule with untapped therapeutic potential. Future directions include optimizing cGMP-based therapeutics through precision medicine approaches and exploring its interplay with other cyclic nucleotides in complex disease networks.